Cas no 51632-31-6 (4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid)

4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid structure
51632-31-6 structure
Product Name:4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid
CAS No:51632-31-6
MF:C12H16O3
MW:208.253643989563
MDL:MFCD11590442
CID:1015838
PubChem ID:182674
Update Time:2025-04-20

4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methoxyphenyl)-3-methylbutanoic acid
    • SCHEMBL317875
    • BCA63231
    • alpha-isopropyl-(4-methoxyphenyl)acetic acid
    • Benzeneacetic acid, 4-methoxy-alpha-(1-methylethyl)-
    • 51632-31-6
    • OWSOZXBIUKEPTD-UHFFFAOYSA-N
    • AKOS011682900
    • EN300-1831211
    • MFCD11590442
    • DTXSID40965942
    • AS-871/43477374
    • 4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid
    • MDL: MFCD11590442
    • Inchi: 1S/C12H16O3/c1-8(2)11(12(13)14)9-4-6-10(15-3)7-5-9/h4-8,11H,1-3H3,(H,13,14)
    • InChI Key: OWSOZXBIUKEPTD-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC(=CC=1)OC)C(C)C)=O

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid Pricemore >>

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